Cas no 685501-69-3 (1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI))

• Product Name: 1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI)
• CAS No: 685501-69-3
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 853094
• Update Time: 2022-07-26

1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-3-acetonitrile,alpha-(hydroxyimino)-(9CI)

• Inchi： 1S/C8H11N3O/c9-3-8(10-12)7-5-11-2-1-6(7)4-11/h6-7,12H,1-2,4-5H2/b10-8-
• InChI Key： BISDCBCGEPGMMY-NTMALXAHSA-N
• SMILES： C(#N)/C(/C1C2CN(CC2)C1)=N/O

Computed Properties

• Exact Mass: 165.09
• Monoisotopic Mass: 165.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6A^2